2'-Azetidinomethyl-2,4-dichlorobenzophenone

• IUPAC Name: [2-(azetidin-1-ylmethyl)phenyl]-(2,4-dichlorophenyl)methanone
• InChI: InChI=1S/C17H15Cl2NO/c18-13-6-7-15(16(19)10-13)17(21)14-5-2-1-4-12(14)11-20-8-3-9-20/h1-2,4-7,10H,3,8-9,11H2
• InChI Key: MEGWFNVMTPGHDB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C1)CC2=CC=CC=C2C(=O)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C17H15Cl2NO
• DSSTOX Substance ID: DTXSID10643725
• Molecular Weight: 320.2 g/mol
• CAS No.: 898755-23-2

Description

2'-Azetidinomethyl-2,4-dichlorobenzophenone is a useful research compound. Its molecular formula is C17H15Cl2NO and its molecular weight is 320.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biochemical Evaluation

• Synthesis of Antitumor Agents: Compounds like 2-azetidinone derivatives have been synthesized and evaluated for antitumor activities. These compounds have shown potent antiproliferative effects, particularly against breast cancer cells, by inhibiting tubulin polymerization and causing apoptosis (Greene et al., 2016).

Synthetic Approaches

• Selenacephams and Selenacephems Synthesis: 2-Azetidinones have been used as key intermediates for synthesizing selenium-containing β-lactams, known as selenacephams and selenacephems (Garud et al., 2011).

Pharmacological Applications

• Antidepressant and Nootropic Agents: The synthesis of 2-azetidinones has been linked to potential antidepressant and nootropic activities, suggesting their potential in the development of CNS active agents (Thomas et al., 2016).

Biological Activity Studies

• Antiinflammatory and Analgesic Agents: New compounds synthesized from 2-azetidinone have shown significant antiinflammatory and analgesic activities, indicating their potential in therapeutic applications (Kushwaha et al., 2010).

Precursors for Ligand Synthesis

• Preparation of CC'N-Osmium Complexes: 2-Azetidinones have been used in the preparation of CC'N-pincer ligands, demonstrating their role in the synthesis of complex metal compounds (Casarrubios et al., 2015).

Synthesis of Bioactive Compounds

• Antiproliferative Activity on Human Breast Cancer Cell Lines: 3-chloro-azetidin-2-one derivatives have been investigated for their effects on human breast cancer cell lines, suggesting their application in cancer treatment (Chimento et al., 2013).

Versatile Pharmacological Activities

• Diverse Biological Activities: 2-Azetidinone derivatives have been recognized for their wide range of pharmacological activities, including antimicrobial, antifungal, anti-inflammatory, and antitumor effects (Mehta et al., 2010).